Cas no 1781112-66-0 (1-2-(3-bromo-4-fluorophenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(3-bromo-4-fluorophenyl)ethylcyclopropan-1-amine
• CAS No: 1781112-66-0
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 5948892
• PubChem ID: 105512604
• Update Time: 2025-06-12

1-2-(3-bromo-4-fluorophenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-bromo-4-fluorophenyl)ethylcyclopropan-1-amine
• EN300-1905670
• 1781112-66-0
• 1-[2-(3-bromo-4-fluorophenyl)ethyl]cyclopropan-1-amine

• Inchi： 1S/C11H13BrFN/c12-9-7-8(1-2-10(9)13)3-4-11(14)5-6-11/h1-2,7H,3-6,14H2
• InChI Key： URJVCDFNGONMRK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCC1(CC1)N)F

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-2-(3-bromo-4-fluorophenyl)ethylcyclopropan-1-amine

1-2-(3-Bromo-4-Fluorophenyl)ethylcyclopropan-1-amine: An Emerging Compound in Medicinal Chemistry

1-2-(3-Bromo-4-Fluorophenyl)ethylcyclopropan-1-amine (CAS No. 1781112-66-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its cyclopropane ring and substituted phenyl group, offers a promising scaffold for the development of new therapeutic agents.

The chemical structure of 1-2-(3-Bromo-4-Fluorophenyl)ethylcyclopropan-1-amine consists of a cyclopropane ring attached to an ethyl group, which is further substituted with a 3-bromo-4-fluorophenyl moiety. The presence of the bromine and fluorine atoms introduces significant electronic and steric effects, which can influence the compound's reactivity and biological properties. These features make it an attractive candidate for various pharmaceutical applications.

Recent studies have explored the potential of 1-2-(3-Bromo-4-Fluorophenyl)ethylcyclopropan-1-amine in the context of drug discovery. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. Preliminary data suggest that this compound can selectively interact with specific GPCRs, potentially leading to novel therapeutic strategies for conditions such as neurological disorders and cancer.

In addition to its potential as a GPCR modulator, 1-2-(3-Bromo-4-Fluorophenyl)ethylcyclopropan-1-amine has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in immune cells. This anti-inflammatory activity could be beneficial in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-2-(3-Bromo-4-Fluorophenyl)ethylcyclopropan-1-amine has also been evaluated. Initial findings indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for developing a successful drug candidate. The compound shows good oral bioavailability and a reasonable half-life, suggesting that it could be administered orally with minimal dosing frequency.

To further understand the biological mechanisms underlying the effects of 1-2-(3-Bromo-4-Fluorophenyl)ethylcyclopropan-1-amine, researchers have conducted molecular docking studies. These computational models predict that the compound can bind to specific protein targets with high affinity, providing insights into its mode of action. The results from these studies have guided the design of more potent analogs with improved therapeutic profiles.

Clinical trials are currently underway to assess the safety and efficacy of 1-2-(3-Bromo-4-Fluorophenyl)ethylcyclopropan-1-amine. Early-phase trials have demonstrated that the compound is well-tolerated by patients, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical studies to evaluate its therapeutic potential in larger patient populations.

In conclusion, 1-2-(3-Bromo-4-fluorophenyl)ethylcyclopropan-1-amnine (CAS No. 1781112-66-0) represents a promising compound in medicinal chemistry with diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new applications and optimize its therapeutic potential, making it an exciting area of focus for drug development.